Cas no 305838-43-1 (tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate
• CAS No: 305838-43-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 1446650
• Update Time: 2025-11-02

tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-hydroxy-2-(hydroxymethyl)-,1,1-dimethylethyl ester, (2S,3R)-
• tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 3-hydroxy-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,3R)-

• Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(15)12-6-4-5-9(14)8(12)7-13/h8-9,13-14H,4-7H2,1-3H3/t8-,9+/m0/s1
• InChI Key： ZKEONVKQWLDESS-DTWKUNHWSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@@H](O)[C@@H]1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 305838-43-1)

The compound tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 305838-43-1) is a chiral piperidine derivative that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of bioactive compounds and drug candidates. The presence of both hydroxy and hydroxymethyl groups, along with the tert-butyl carbamate protecting group, provides versatility in synthetic applications.

In recent years, the demand for chiral building blocks like tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate has surged due to their role in asymmetric synthesis and drug discovery. Researchers frequently search for "chiral piperidine derivatives" or "tert-butyl protected amino alcohols" to identify suitable intermediates for their projects. This compound's CAS No. 305838-43-1 is often referenced in patents and scientific literature, highlighting its importance in medicinal chemistry.

One of the key applications of tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate is in the synthesis of protease inhibitors and other therapeutic agents. Its stereocenters at the 2S and 3R positions are critical for achieving high enantioselectivity in target molecules. The compound's stability under various reaction conditions, coupled with its ease of deprotection, makes it a preferred choice for multi-step synthetic routes.

The growing interest in "green chemistry" and sustainable synthesis has also influenced the use of this compound. Researchers are exploring eco-friendly methods to produce tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate with minimal waste and energy consumption. Questions like "how to synthesize chiral piperidine derivatives sustainably" or "best practices for protecting group chemistry" are frequently encountered in academic and industrial discussions.

From a structural perspective, the hydroxymethyl group at the 2-position and the hydroxy group at the 3-position offer multiple sites for further functionalization. This flexibility allows chemists to tailor the molecule for specific applications, such as creating peptidomimetics or glycosidase inhibitors. The tert-butyloxycarbonyl (Boc) group is particularly advantageous due to its stability under basic conditions and ease of removal under acidic conditions.

Analytical techniques like NMR spectroscopy, HPLC, and mass spectrometry are commonly employed to characterize tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate. Purity and enantiomeric excess are critical parameters for ensuring its suitability in high-value applications. Searches for "analytical methods for chiral intermediates" or "quality control of Boc-protected compounds" reflect the importance of rigorous characterization in this field.

In summary, tert-butyl (2S,3R)-3-hydroxy-2-(hydroxymethyl)piperidine-1-carboxylate (CAS No. 305838-43-1) is a versatile and highly sought-after intermediate in modern organic synthesis. Its applications span drug discovery, asymmetric catalysis, and materials science, making it a cornerstone of contemporary chemical research. As the demand for enantiopure compounds continues to rise, this molecule will undoubtedly remain a focal point for innovation and development.